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Compound of Interest

Compound Name: Tetraethylene glycol

Cat. No.: B160287 Get Quote

This technical guide provides an in-depth overview of the refractive index of tetraethylene
glycol (TEG) and its mixtures, designed for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, details experimental

methodologies, and visualizes important concepts and workflows.

Refractive Index of Pure Tetraethylene Glycol
Tetraethylene glycol (TEG) is a colorless, odorless, and viscous liquid with the chemical

formula C8H18O5. Its refractive index is a fundamental physical property that is sensitive to

changes in temperature and the wavelength of light. The refractive index of pure TEG (99%

purity) has been measured across a range of wavelengths and temperatures.[1] For instance,

at 20°C, the refractive index is approximately 1.459 (lit.).

A comprehensive dataset for pure TEG (99%, Alfa Aesar) shows the refractive index varying

with both wavelength and temperature.[1] Measurements were performed covering a spectral

range from 390 nm to 1070 nm and temperatures from 1°C to 45°C.[1]

Refractive Index of Tetraethylene Glycol Mixtures
The refractive index of a mixture is dependent on its composition. This section explores the

refractive index of TEG in aqueous and organic solvent mixtures.

Aqueous Mixtures
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The addition of water to TEG alters the refractive index of the solution. Studies have

investigated the refractive index of aqueous solutions of poly(oxyethylene) glycols, including

tetraethylene glycol (n=4), at 298.15 K.[2] The data from these studies can be used to

understand the relationship between the concentration of TEG in water and the resulting

refractive index. The Soret effect and diffusion in TEG-water mixtures have been investigated

using optical digital interferometry, which relies on refractive index measurements.

Organic Solvent Mixtures
The refractive index of TEG has also been studied in mixtures with various organic solvents.

For example, the density and refractive index of TEG in 1,4-dioxane and benzene solutions

were measured at 298.15 K. Additionally, the refractive indices of TEG and ethanol mixtures

have been parameterized for wavelengths of 633 nm and 532 nm.

Data Summary
The following tables summarize the available quantitative data for the refractive index of pure

tetraethylene glycol and its mixtures.

Table 1: Refractive Index of Pure Tetraethylene Glycol at Various Wavelengths and

Temperatures

Temperature (°C) Wavelength (nm) Refractive Index (n)

1 390 Data not available in snippets

... ... ...

45 1070 Data not available in snippets

Source: Based on the

description of a dataset for

pure tetraethylene glycol.

Table 2: Refractive Index of Tetraethylene Glycol-Water Mixtures at 298.15 K
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Mole Fraction of TEG Refractive Index (n)

Data not available in snippets Data not available in snippets

... ...

Source: Based on studies of aqueous solutions

of poly(oxyethylene) glycols.

Table 3: Refractive Index of Tetraethylene Glycol-Organic Solvent Mixtures at 298.15 K

Solvent Mole Fraction of TEG Refractive Index (n)

1,4-Dioxane Data not available in snippets Data not available in snippets

Benzene Data not available in snippets Data not available in snippets

Ethanol Data not available in snippets Data not available in snippets

Source: Based on studies of

TEG in various organic

solvents.

Experimental Protocols
The accurate measurement of the refractive index is crucial for obtaining reliable data. The

following is a detailed methodology based on cited experimental work.

Measurement of Refractive Index of Pure and Mixed
Liquids
This protocol is based on the methodology used for measuring the refractive index of glycols as

a function of wavelength and temperature.

Objective: To accurately measure the refractive index of tetraethylene glycol and its mixtures

at various temperatures and wavelengths.

Materials and Equipment:
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Tetraethylene glycol (99% purity)

Solvents (e.g., deionized water, 1,4-dioxane, benzene, ethanol)

Modified Abbe refractometer

Temperature-controlled water bath

Light source with multiple wavelengths

Calibration standards (e.g., distilled water)

Procedure:

Calibration: Calibrate the Abbe refractometer at each measurement temperature using a

standard with a known refractive index, such as distilled water.

Sample Preparation:

For pure TEG measurements, use the substance as supplied (e.g., 99% purity).

For mixtures, prepare solutions of known concentrations by mass or volume.

Measurement:

Place a small sample of the liquid on the prism of the refractometer.

Allow the sample to thermally equilibrate with the prism, which is maintained at the desired

temperature by the water bath.

Illuminate the sample with the desired wavelength of light.

Adjust the refractometer to determine the refractive index.

Repeat the measurement multiple times to ensure accuracy and calculate the mean value.

Data Recording: Record the refractive index, temperature, and wavelength for each

measurement. The accuracy of the refractive index measurement is estimated to be

±0.0003.
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Visualizations
The following diagrams illustrate key relationships and workflows related to the refractive index

of tetraethylene glycol mixtures.

Relationship between Refractive Index and Concentration
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Click to download full resolution via product page

Caption: Logical flow of refractive index change with TEG concentration.
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Experimental Workflow for Refractive Index Measurement
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Caption: Workflow for refractive index measurement of TEG mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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